Cas no 1408097-78-8 (1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid)
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinecarboxylic acid, 1-[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]-
- 1-(2-((5-Methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid
- 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
-
- Inchi: 1S/C10H13N3O4/c1-6-2-8(12-17-6)11-9(14)5-13-3-7(4-13)10(15)16/h2,7H,3-5H2,1H3,(H,15,16)(H,11,12,14)
- InChI Key: WSNDBJQCOZJFBK-UHFFFAOYSA-N
- SMILES: N1(CC(NC2C=C(C)ON=2)=O)CC(C(O)=O)C1
Experimental Properties
- Density: 1.448±0.06 g/cm3(Predicted)
- Boiling Point: 529.8±50.0 °C(Predicted)
- pka: 2.58±0.20(Predicted)
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M115596-100mg |
1-(2-((5-Methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
1408097-78-8 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M115596-500mg |
1-(2-((5-Methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
1408097-78-8 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M115596-1g |
1-(2-((5-Methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
1408097-78-8 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-2841-0.25g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-2841-0.5g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-2841-1g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-2841-2.5g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-2841-5g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-2841-10g |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
1408097-78-8 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
Introduction to 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid (CAS No. 1408097-78-8)
1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1408097-78-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its azetidine and isoxazole moieties, which are known for their diverse biological activities and potential therapeutic applications.
The structural framework of 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of the 5-methylisoxazol-3-yl moiety, in particular, is noteworthy as it has been extensively studied for its role in modulating various biological pathways. This group is often associated with compounds that exhibit anti-inflammatory, antimicrobial, and even anticancer properties, making it a valuable component in drug design.
Furthermore, the amino and carboxylic acid functional groups within the molecule contribute to its reactivity and potential for further derivatization. These groups can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition, which are critical for the compound's efficacy as a pharmaceutical agent. The azetidine ring, a five-membered saturated heterocycle, adds another layer of complexity to the molecule's behavior, influencing its solubility, stability, and metabolic pathways.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these compounds, those containing both isoxazole and azetidine moieties have shown particular promise. The combination of these structural elements allows for a wide range of biological activities, making them attractive candidates for drug discovery programs. For instance, studies have demonstrated that derivatives of isoxazole can inhibit certain enzymes involved in inflammation and oxidative stress, while azetidine-based compounds have been explored for their potential in treating neurological disorders.
One of the most compelling aspects of 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid is its potential as a scaffold for further chemical modification. By altering specific functional groups or introducing new moieties, researchers can fine-tune the compound's biological profile to target specific diseases or conditions more effectively. This flexibility is particularly important in drug development, where achieving high specificity and efficacy is paramount.
The synthesis of 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-methylisoxazole, which serves as the foundation for constructing the isoxazole ring. Subsequent steps involve introducing the amino and carboxylic acid functionalities while maintaining regioselectivity to avoid unwanted side reactions.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and confirm the presence of all intended functional groups. Additionally, computational studies such as molecular modeling are often employed to predict the compound's behavior in different environments and to identify potential binding interactions with biological targets.
The biological evaluation of 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid typically involves in vitro assays to assess its activity against various targets. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with proteins or nucleic acids. The results from these assays provide valuable insights into the compound's potential therapeutic applications and help guide further development efforts.
In recent clinical trials, similar compounds containing isoxazole or azetidine moieties have shown promising results in treating conditions such as cancer, inflammation, and infectious diseases. For example, some derivatives have demonstrated ability to inhibit key enzymes involved in tumor growth or to modulate immune responses effectively. While 1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid has not yet been tested in humans, its structural features suggest that it may share some of these beneficial properties.
The future prospects for 1-(2-(5-methylisoxazol<0xE9><0xA9><0xA0>yl(amino)-2<0xE9><0xA9><0xA0> oxoethyl)a<0xE9><0xA9><0xA0>zetidine<0xE9><0xA9><0xA0>3<0xE9><0xA9><0xA0>carb<0xE9><0xA9><0xA0>xylic aci<0xE9><0xA9><0xA0>d) are exciting given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and to explore its therapeutic potential in preclinical models. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for a variety of diseases.
1408097-78-8 (1-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)